![molecular formula C22H23BrN2O2S B288770 1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine](/img/structure/B288770.png)
1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine, also known as BRL-15572, is a selective antagonist of the serotonin 5-HT1D receptor. This compound has been extensively studied for its potential therapeutic applications in the treatment of migraine headaches, anxiety, and depression. In
Mechanism of Action
1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine exerts its pharmacological effects by selectively blocking the 5-HT1D receptor. This receptor is primarily expressed in the brain and is involved in the regulation of pain and mood. By blocking this receptor, this compound can reduce the transmission of pain signals and modulate mood-related behaviors.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been shown to reduce the frequency and severity of migraine headaches, as well as reduce anxiety and depressive-like behaviors. This compound has also been shown to modulate the release of neurotransmitters such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine in lab experiments is its selectivity for the 5-HT1D receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other serotonin receptors. However, one limitation of using this compound is its relatively low potency compared to other 5-HT1D receptor antagonists. This may require higher concentrations of the compound to achieve the desired effects.
Future Directions
For the study of 1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine include further preclinical and clinical studies, the development of more potent and selective 5-HT1D receptor antagonists, and exploring the role of the 5-HT1D receptor in other physiological processes.
Synthesis Methods
1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine can be synthesized through a multi-step process that involves the reaction of 4-bromo-1-naphthalenesulfonyl chloride with 2,4-dimethylphenylpiperazine in the presence of a base. The resulting product is then purified through column chromatography and recrystallization. The purity and identity of the compound can be confirmed through various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-[(4-Bromo-1-naphthyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine has been studied extensively for its potential therapeutic applications in the treatment of migraine headaches, anxiety, and depression. In preclinical studies, this compound has been shown to be a potent and selective antagonist of the 5-HT1D receptor, which is involved in the regulation of pain and mood. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
properties
Molecular Formula |
C22H23BrN2O2S |
---|---|
Molecular Weight |
459.4 g/mol |
IUPAC Name |
1-(4-bromonaphthalen-1-yl)sulfonyl-4-(2,4-dimethylphenyl)piperazine |
InChI |
InChI=1S/C22H23BrN2O2S/c1-16-7-9-21(17(2)15-16)24-11-13-25(14-12-24)28(26,27)22-10-8-20(23)18-5-3-4-6-19(18)22/h3-10,15H,11-14H2,1-2H3 |
InChI Key |
DXGLFVRESZGJCZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C4=CC=CC=C43)Br)C |
Canonical SMILES |
CC1=CC(=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C4=CC=CC=C43)Br)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.